Cas no 23309-55-9 (2-Cyclohexen-1-one, 3-(4-chlorophenyl)-5-phenyl-)

• Product Name: 2-Cyclohexen-1-one, 3-(4-chlorophenyl)-5-phenyl-
• CAS No: 23309-55-9
• MF: C₁₈H₁₅ClO
• MW: 282.764104127884
• CID: 1416546
• PubChem ID: 11694842
• Update Time: 2025-04-20

2-Cyclohexen-1-one, 3-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(4-chlorophenyl)-5-phenyl-
• 3-(4-chlorophenyl)-5-phenylcyclohex-2-en-1-one
• DTXSID50470754
• NCGC00320326-01
• 3-(4-CHLOROPHENYL)-5-PHENYL-2-CYCLOHEXEN-1-ONE
• AB01134816-03
• AKOS001325035
• 23309-55-9
• Z234853468

• Inchi： 1S/C18H15ClO/c19-17-8-6-14(7-9-17)16-10-15(11-18(20)12-16)13-4-2-1-3-5-13/h1-9,12,15H,10-11H2
• InChI Key： HRIFKFVIOSLHQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 282.08125
• Monoisotopic Mass: 282.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07